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Compound of Interest

Compound Name: SU5204

Cat. No.: B15569523 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation and storage of SU5204
stock solutions to ensure stability and efficacy for in vitro and in vivo research applications.

SU5204 is a tyrosine kinase inhibitor known to target VEGFR-2 (FLK-1) and has been utilized

in studies related to angiogenesis and cancer research. Proper preparation and storage of

stock solutions are critical for obtaining reproducible experimental results.

Data Summary
The following table summarizes the key quantitative data for the preparation and storage of

SU5204.
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Parameter Value Source

Molecular Formula C17H15NO2 [1]

CAS Number 186611-11-0 [1]

Appearance Solid, Light yellow to yellow [1]

Solubility in DMSO 100 mg/mL (376.92 mM) [1]

Storage of Solid
-20°C for 3 years; 4°C for 2

years
[1]

Storage of Solution
-80°C for 6 months; -20°C for 1

month
[1]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration SU5204
Stock Solution in DMSO
This protocol describes the preparation of a 100 mg/mL stock solution of SU5204 in Dimethyl

Sulfoxide (DMSO).

Materials:

SU5204 powder

Anhydrous/Hygroscopic DMSO (newly opened)[1]

Sterile microcentrifuge tubes or vials

Ultrasonic bath

Vortex mixer

Calibrated pipettes and sterile tips

Procedure:
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Pre-weighing Preparation: Allow the SU5204 vial to equilibrate to room temperature before

opening to prevent condensation.

Weighing: Accurately weigh the desired amount of SU5204 powder in a sterile container.

Solvent Addition: Add the appropriate volume of newly opened, anhydrous DMSO to achieve

a final concentration of 100 mg/mL. For example, to prepare 1 mL of a 100 mg/mL stock

solution, add 1 mL of DMSO to 100 mg of SU5204.

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the compound does not fully dissolve, use an ultrasonic bath to aid dissolution.[1]

Monitor the solution closely until it becomes clear.

Aliquoting: Once the SU5204 is completely dissolved, aliquot the stock solution into smaller,

single-use volumes in sterile, light-protected microcentrifuge tubes. This prevents repeated

freeze-thaw cycles.[1]

Labeling: Clearly label each aliquot with the compound name, concentration, date of

preparation, and solvent.

Protocol 2: Storage and Handling of SU5204 Stock
Solutions
Proper storage is crucial to maintain the stability and activity of the SU5204 stock solution.

Storage Conditions:

Long-term Storage: Store the aliquoted stock solution at -80°C for up to 6 months.[1]

Short-term Storage: For more frequent use, aliquots can be stored at -20°C for up to 1

month.[1]

Handling:
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Thawing: When ready to use, thaw a single aliquot at room temperature. Avoid repeated

freeze-thaw cycles.

Light Sensitivity: Protect the stock solution from direct light.

Working Solutions: Prepare fresh working solutions by diluting the stock solution in the

appropriate cell culture medium or buffer immediately before use.

Visualizations
The following diagrams illustrate the key processes described in these application notes.

Stock Solution Preparation
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Caption: Workflow for SU5204 Stock Solution Preparation.
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Storage Options

SU5204 Stock Solution
(in DMSO)

Long-Term Storage
-80°C (up to 6 months)

Short-Term Storage
-20°C (up to 1 month)
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Caption: Protocol for SU5204 Stock Solution Storage and Use.
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Caption: Simplified SU5204 Mechanism of Action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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